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Compound of Interest

Compound Name: Sulisobenzone

Cat. No.: B1217978 Get Quote

An In-depth Technical Guide to Sulisobenzone (CAS 4065-45-6)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sulisobenzone, also known as Benzophenone-4 (BP-4), is an organic compound belonging to

the benzophenone class of aromatic ketones.[1][2] Identified by its CAS number 4065-45-6, it

is a water-soluble, broad-spectrum ultraviolet (UV) filter widely utilized in sunscreens, personal

care products, and various industrial applications to protect against damage from UVA and

UVB radiation.[2][3][4] Its primary function is to absorb UV energy and dissipate it as heat,

thereby preventing UV radiation from penetrating the skin or degrading various materials. This

guide provides a comprehensive technical overview of Sulisobenzone, including its chemical

properties, mechanism of action, synthesis, analytical methods, and safety data.

Physicochemical and Spectral Properties
Sulisobenzone is a light-yellow crystalline powder. Its sulfonic acid group renders it highly

soluble in water and other polar solvents, a key feature for its use in aqueous formulations.
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Property Value Reference

CAS Number 4065-45-6

Molecular Formula C₁₄H₁₂O₆S

Molecular Weight 308.31 g/mol

IUPAC Name
5-benzoyl-4-hydroxy-2-

methoxybenzenesulfonic acid

Synonyms
Benzophenone-4 (BP-4),

Sulfisobenzone, UV-284

Appearance
Light-tan or light yellow

crystalline powder

Melting Point 145 °C / ~200-205 °C /

Water Solubility 10 µg/mL

pKa
pKa1 = -2.4 (sulfonic acid);

pKa2 = 7.6 (hydroxyl)

UV Absorption Max (λmax)
284-287 nm (UVB), ~325-366

nm (UVA)

Mechanism of Action: UV Absorption
Sulisobenzone protects the skin and other materials by absorbing harmful UV radiation. The

mechanism is a photochemical process wherein the molecule absorbs photons, becomes

electronically excited, and then returns to its ground state by releasing the absorbed energy as

thermal energy. The ortho-hydroxyl group is considered a critical structural requirement for this

process, contributing to the molecule's stability and its ability to absorb UV light.
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Mechanism of UV Absorption

UV Photon (UVA/UVB)

Sulisobenzone
(Ground State)

Absorption

Sulisobenzone
(Excited State)

Excitation Relaxation

Thermal Energy (Heat)

Dissipation

Sulisobenzone Synthesis Pathway

2-Hydroxy-4-methoxy-
benzophenone (BP-3)

Sulfonation Reaction
(110°C, 4-6h)

Sulfonating Agent
(e.g., H₂SO₄ or ClSO₃H)

Crude Sulisobenzone
Cooling,

Crystallization,
Filtration

Purified Sulisobenzone
(BP-4)
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RP-HPLC Analytical Workflow for Sulisobenzone

Sample Preparation
(Dissolve in Methanol)

Isocratic Elution
(1.0 mL/min)

HPLC System Setup
(Kromasil C18 Column)

Mobile Phase
(Formic Acid/Acetonitrile)

UV Detection
(250 nm & 290 nm)

Data Analysis
(Quantify Impurities)
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Sulisobenzone Metabolic Pathways

Sulisobenzone

Reduction
(Rabbit)

Hydroxylation
(Rat, ~1%)

Benzhydrol Metabolite p-Hydroxybenzophenone

Glucuronidation

Urinary Excretion
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Environmental Degradation Pathways

Sulisobenzone
in Aquatic Environment

Direct Photolysis
(Minor Pathway)

Indirect Photodegradation
(Major Pathway)

Biodegradation
(Wastewater Treatment)

Degradation Products

Reaction with •OH radicals
(Enhanced by Dissolved Organic Matter)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. go.drugbank.com [go.drugbank.com]

2. CAS 4065-45-6 Sulisobenzone Benzophenone-4 (BP-4) UV Filter 2-Hydroxy-4-
Methoxybenzophenone-5-Sulfonic Acid [sxzorui.com]

3. atamankimya.com [atamankimya.com]

4. Sulisobenzone | C14H12O6S | CID 19988 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Sulisobenzone CAS 4065-45-6 research]. BenchChem,
[2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1217978?utm_src=pdf-body-img
https://www.benchchem.com/product/b1217978?utm_src=pdf-custom-synthesis
https://go.drugbank.com/drugs/DB11185
https://www.sxzorui.com/sale-53868848-cas-4065-45-6-sulisobenzone-benzophenone-4-bp-4-uv-filter-2-hydroxy-4-methoxybenzophenone-5-sulfonic.html
https://www.sxzorui.com/sale-53868848-cas-4065-45-6-sulisobenzone-benzophenone-4-bp-4-uv-filter-2-hydroxy-4-methoxybenzophenone-5-sulfonic.html
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=13&id2=4084
https://pubchem.ncbi.nlm.nih.gov/compound/Sulisobenzone
https://www.benchchem.com/product/b1217978#sulisobenzone-cas-4065-45-6-research
https://www.benchchem.com/product/b1217978#sulisobenzone-cas-4065-45-6-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1217978#sulisobenzone-cas-4065-45-6-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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